Cas no 1783722-57-5 (2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid
• CAS No: 1783722-57-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6249110
• PubChem ID: 84733344
• Update Time: 2025-07-02

2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid
• EN300-1735772
• 1783722-57-5

• Inchi： 1S/C10H12O4/c1-10(2,9(13)14)7-4-3-6(11)5-8(7)12/h3-5,11-12H,1-2H3,(H,13,14)
• InChI Key： REOZSERVAGZFRV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid

Introduction to 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid (CAS No. 1783722-57-5)

2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service registry number 1783722-57-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzodihydroxyphenyl moiety linked to a methylpropanoic acid backbone, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of two hydroxyl groups on the aromatic ring and the branched alkyl side chain contribute to its complex reactivity and interaction with biological targets.

The compound's structural features make it a promising candidate for further investigation in drug discovery and material science. Specifically, the 2,4-dihydroxyphenyl segment suggests possible roles in antioxidant, anti-inflammatory, or antimicrobial applications, which are areas of intense research due to their relevance in modern medicine. The methylpropanoic acid moiety introduces a hydrophobic character, potentially influencing its solubility and bioavailability in pharmaceutical formulations. These attributes position 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid as a versatile intermediate for the synthesis of more complex molecules with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies indicate that the hydroxyl groups may engage in hydrogen bonding interactions with polar residues in protein active sites, while the aromatic ring can stack against π-electron systems. Such interactions are critical for modulating enzyme activity or receptor binding affinity. For instance, preliminary virtual screening experiments have suggested that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases, such as those associated with oxidative stress and inflammation.

In parallel, synthetic chemists have explored efficient methodologies for constructing analogs of 2-(2,4-dihydroxyphenyl)-2-methylpropanoic acid. Modern catalytic approaches, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to introduce functional groups with high precision. These techniques not only enhance yield but also allow for the rapid diversification of the molecular library. Notably, enantioselective synthesis has been particularly valuable in generating enantiomerically pure forms of this compound, which is essential for evaluating chiral-specific biological effects.

The pharmacological potential of CAS No. 1783722-57-5 has been further investigated through in vitro assays. Initial reports suggest that certain derivatives exhibit inhibitory activity against key enzymes implicated in inflammatory responses, such as lipoxygenase and cyclooxygenase pathways. The dual hydroxyl functionality appears to be critical for these effects, as modifications at these positions often lead to significant loss of activity. Additionally, cell-based assays have hinted at possible protective effects against oxidative damage mediated by reactive oxygen species (ROS), underscoring its relevance in contexts where redox balance is disrupted.

From a material science perspective, the rigid aromatic core combined with the flexible alkyl side chain offers interesting properties for applications beyond traditional pharmaceuticals. Researchers have explored its incorporation into polymer matrices or as a precursor for functional coatings that exhibit enhanced stability or biocompatibility. The ability to modify both aromatic and aliphatic domains allows for fine-tuning of material characteristics according to specific needs. For example, introducing additional hydrophilic or lipophilic substituents could tailor solubility profiles or surface interactions.

The synthesis and characterization of 1783722-57-5 also highlight advancements in analytical techniques that enable high-resolution structural determination. Modern spectroscopic methods such as NMR spectroscopy (including 1H and 13C NMR) along with mass spectrometry provide detailed insights into molecular conformation and purity assessment. These tools are indispensable for confirming synthetic success and ensuring consistency across batches—a critical factor for industrial-scale production.

As research continues to evolve, collaborations between medicinal chemists and bioinformaticians are facilitating more targeted investigations into the biological relevance of this compound. High-throughput screening (HTS) campaigns combined with machine learning algorithms help prioritize derivatives based on predicted efficacy and safety profiles before costly wet-lab validation begins. This integrative approach accelerates the discovery pipeline while minimizing experimental redundancy.

The environmental impact of synthesizing such compounds has also prompted innovations in green chemistry principles. Efforts toward solvent-free reactions or use of biodegradable catalysts align with broader sustainability goals within the chemical industry without compromising yield or purity standards associated with pharmaceutical intermediates like CAS No 1783722575.

In conclusion,(bolded) 17837-22-5 represents a structurally intriguing molecule with multifaceted applications spanning drug development,(bolded) material science,(bolded)and sustainable chemistry.(bolded) Its unique combination of functional groups provides opportunities for designing novel therapeutics,(bolded) advanced materials,(bolded)and environmentally conscious synthetic routes.(bolded) As computational tools become increasingly sophisticated,(bolded)the future exploration of derivatives will likely uncover even more profound applications(bolded) , solidifying its importance as a subject of ongoing research.(bolded)